1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione

• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione
• InChI: InChI=1S/C20H18N2O4/c1-14-2-4-15(5-3-14)13-21-8-9-22(20(24)19(21)23)16-6-7-17-18(12-16)26-11-10-25-17/h2-9,12H,10-11,13H2,1H3
• InChI Key: XSJXJDMOUBRAFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-4-[(4-methylphenyl)methyl]pyrazine-2,3-dione is a useful research compound. Its molecular formula is C20H18N2O4 and its molecular weight is 350.374. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds related to the specified chemical have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. For example, Kendre et al. (2015) prepared a series of novel derivatives through multi-component cyclo-condensation reactions and evaluated them for anti-bacterial, antifungal, and anti-inflammatory activities, highlighting the potential of such compounds in developing new therapeutic agents (Kendre, B. V., Landge, M. G., & Bhusare, S. B., 2015).

Catalysis and Green Chemistry

In the realm of green chemistry, research has demonstrated the synthesis of complex heterocyclic compounds using environmentally friendly catalysts. Rajesh et al. (2011) described a high atom economy, "on water" protocol catalyzed by L-proline for synthesizing heterocyclic ortho-quinones, showing the effectiveness of using water as a solvent and highlighting the environmental benefits of such methods (Rajesh, S., Bala, B. D., Perumal, S., & Menéndez, J., 2011).

Fluorescent Properties and Photophysical Studies

Saluja et al. (2014) developed an efficient route to novel fluorescent benzo[a]pyrano[2,3-c]phenazine frameworks through a one-pot, four-component reaction. The study not only provided a mild and high-yielding synthesis method but also reported on the photophysical properties of these compounds, suggesting their potential applications in materials science and as fluorescent probes (Saluja, P., Chaudhary, A., & Khurana, J., 2014).

Anticancer and Cytotoxic Activities

Research into the cytotoxic properties of related compounds has uncovered potential anticancer applications. Mo et al. (2004) isolated compounds from Phellinus igniarius showing selective cytotoxicity against human lung and liver cancer cell lines, indicating the possibility of these compounds serving as leads for anticancer drug development (Mo, S., Wang, S.-J., Zhou, G.-x., Yang, Y.-c., Li, Y., Chen, X., & Shi, J., 2004).